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Introduction
Dikar was a notable fungicide and miticide that saw widespread use in the mid to late 20th

century. Its efficacy stemmed from a combination of two active ingredients: mancozeb and

dinocap. This technical guide provides an in-depth exploration of the discovery, history, and

biochemical action of Dikar, with a focus on the quantitative data and experimental

methodologies that defined its use. While the product itself is no longer registered for use, a

review of its components and their mechanisms remains relevant for the development of new

and effective crop protection agents.

Historical Development
The story of Dikar is intrinsically linked to the history of its constituent fungicides, mancozeb

and dinocap, and the agricultural chemical research of companies like Rohm and Haas.

The Dithiocarbamate Legacy: The Path to Mancozeb

The development of dithiocarbamate fungicides was a significant advancement in mid-20th-

century agriculture. Rohm and Haas was a key player in this field, developing the

dithiocarbamate EBDC in 1940, which led to a patent for nabam in 1943. Further research to

improve stability and efficacy resulted in the creation of zineb (a zinc-based formulation) in

1948 and maneb (a manganese-based formulation). The culmination of this line of research
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was the introduction of mancozeb in 1962, a coordination complex of manganese and zinc with

ethylene bis(dithiocarbamate). Mancozeb offered broad-spectrum, multi-site fungicidal action

with a low risk of resistance development.

The Advent of Dinocap

Dinocap, a dinitrophenyl compound, was first registered for use in the late 1950s.[1] It was

developed as a contact fungicide primarily for the control of powdery mildew on a variety of

crops and also exhibited miticidal activity.

The Genesis of Dikar

While the exact date of the first formulation of Dikar is not readily available in the public record,

the combination of mancozeb and dinocap was a logical step to broaden the spectrum of

activity and provide growers with a single product to control a wider range of fungal diseases

and mites. The earliest EPA registration for a Dikar formulation was in 1969. The product was a

wettable powder containing 72% mancozeb and 4.7% dinocap. Dikar was marketed for use on

a wide variety of ornamental and agricultural crops, including apples, grapes, and pears.

However, due to regulatory changes and environmental concerns, the registration for Dikar
was canceled in 1992.

Chemical and Physical Properties
A summary of the key chemical and physical properties of the active ingredients in Dikar is
presented in the table below.
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Property Mancozeb Dinocap

Chemical Name manganese mixture with zinc

2,6-dinitro-4-octylphenyl

crotonates and 2,4-dinitro-6-

octylphenyl crotonates

CAS Number 8018-01-7 39300-45-3

Molecular Formula
(C4H6MnN2S4)x(C4H6ZnN2S

4)y
C18H24N2O6

Molecular Weight (265.29)x(275.74)y 364.39 g/mol

Appearance Greyish-yellow powder Dark reddish-brown liquid

Water Solubility Insoluble Nearly insoluble

Vapor Pressure Negligible Low

Mechanism of Action
The efficacy of Dikar was due to the distinct and complementary modes of action of its two

active ingredients.

Mancozeb: A Multi-Site Inhibitor
Mancozeb is classified as a multi-site contact fungicide. Its primary mechanism of action

involves the disruption of multiple biochemical processes within fungal cells. It is believed to

inactivate essential enzymes by reacting with sulfhydryl (-SH) groups of amino acids within the

proteins. This broad-based attack on cellular function makes it difficult for fungi to develop

resistance.

Caption: Mancozeb's multi-site mechanism of action.

Dinocap: Uncoupling Oxidative Phosphorylation
Dinocap functions as an uncoupler of oxidative phosphorylation in the mitochondria of fungal

cells. It disrupts the proton gradient that is essential for the synthesis of ATP, the primary

energy currency of the cell. By dissipating this gradient, dinocap inhibits ATP production,

leading to cellular energy depletion and eventual cell death.
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Start

Prepare Potato Dextrose Agar (PDA)
with varying fungicide concentrations

Pour amended PDA into Petri dishes

Inoculate center of each plate
with a mycelial plug of the target fungus

Incubate plates at a controlled temperature
(e.g., 25°C) for a specified period

Measure the diameter of fungal colonies

Calculate the percentage of growth inhibition
relative to the control (no fungicide)

End

 

Start

Establish experimental orchard plots
with susceptible apple cultivars

Assign treatment groups:
- Untreated Control

- Dikar (or component) at various rates
- Standard fungicide

Apply fungicide treatments at regular intervals
(e.g., 7-14 days) throughout the growing season

Periodically assess disease severity
on leaves and fruit

(e.g., percentage of infected tissue)

Statistically analyze disease severity data
to compare treatment efficacy

End
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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